1-{[4-(tert-butyl)phenyl]sulfonyl}-5-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine

• IUPAC Name: 1-(4-tert-butylphenyl)sulfonyl-5-(trifluoromethyl)-2,3-dihydro-1,4-diazepine
• InChI: InChI=1S/C16H19F3N2O2S/c1-15(2,3)12-4-6-13(7-5-12)24(22,23)21-10-8-14(16(17,18)19)20-9-11-21/h4-8,10H,9,11H2,1-3H3
• InChI Key: XQNKAADXYYGWHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN=C(C=C2)C(F)(F)F
• Molecular Formula: C16H19F3N2O2S
• DSSTOX Substance ID: DTXSID501122123
• Molecular Weight: 360.4 g/mol
• CAS No.: 478078-94-3

Description

The compound “1-{[4-(tert-butyl)phenyl]sulfonyl}-5-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine” is a complex organic molecule. It contains a diazepine ring, which is a seven-membered heterocyclic compound with two nitrogen atoms. The molecule also contains a trifluoromethyl group and a tert-butyl group, which are both known for their effects on the physical and chemical properties of molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the diazepine ring and the introduction of the sulfonyl, trifluoromethyl, and tert-butyl groups. The exact methods would depend on the starting materials and the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The diazepine ring provides a rigid core, while the various substituents (the sulfonyl, trifluoromethyl, and tert-butyl groups) would project from this core. The presence of these groups would likely affect the overall shape and polarity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other reactants present. For example, the diazepine ring might undergo electrophilic aromatic substitution reactions. The trifluoromethyl group could potentially be involved in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density, boiling point, and molecular weight, can be predicted based on its structure. For example, it has a predicted density of 1.26±0.1 g/cm3 and a predicted boiling point of 379.2±52.0 °C.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing derivatives of 1,4-diazepine, demonstrating the compound's versatility in organic synthesis. One study describes the synthesis of porphyrazines with annulated diazepine rings, highlighting the effect of solvent on their spectral properties. This research provides insights into the dimerization behaviors of these compounds, influenced by intermolecular hydrogen bonding (Tarakanov et al., 2011).

Another investigation presents a facile access to new diazepine derivatives, including spectral characterization and crystal structures. This study emphasizes the significance of structural and spectroscopic analysis in understanding the properties of diazepine derivatives (Ahumada et al., 2016).

Spectral Properties and Applications

The spectral properties of diazepine derivatives have been a subject of interest, particularly in understanding their photophysical behaviors. For example, a novel method for preparing fluorine-containing dihydrobenzo[b][1,4]diazepinols explores the chemical reactions leading to new compounds, showcasing their potential in various applications (Kamitori et al., 2008).

Photophysical Studies

Studies on the photophysical properties of diazepine derivatives reveal their potential in material science, particularly in the development of materials with specific light absorption and emission characteristics. For instance, research on 5,7-disubstituted-1,4-diazepine-2,3-dicarbonitriles discusses their synthesis, characterization, and photophysical properties, contributing to our understanding of their potential uses in light-emitting devices and sensors (Wieczorek et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme. The specific effects of the sulfonyl, trifluoromethyl, and tert-butyl groups on the mechanism of action would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties would need to be assessed through laboratory testing and risk assessment.

Future Directions

The future directions for research on this compound could include further studies to determine its potential uses, such as in pharmaceuticals or materials science. Additionally, research could be conducted to develop more efficient synthetic routes or to improve our understanding of its physical and chemical properties.